ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate
Overview
Description
Ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate, also known as J147, is a synthetic compound that has been extensively studied for its potential therapeutic effects on Alzheimer's disease and aging-related cognitive decline.
Mechanism of Action
The mechanism of action of ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate is not fully understood, but it is thought to involve multiple pathways. ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has been shown to increase the expression of genes involved in the growth and survival of neurons, as well as to reduce inflammation and oxidative stress in the brain. ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has also been shown to increase the levels of several proteins that are important for synaptic function and plasticity.
Biochemical and Physiological Effects:
ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has been shown to have several biochemical and physiological effects that are relevant to its potential therapeutic effects. ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has been shown to increase the levels of several proteins that are important for synaptic function and plasticity, including synaptophysin and PSD-95. ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has also been shown to reduce inflammation and oxidative stress in the brain, which are thought to contribute to the development of Alzheimer's disease and aging-related cognitive decline.
Advantages and Limitations for Lab Experiments
One advantage of ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate is that it has been extensively studied in animal models of Alzheimer's disease and aging, and has been shown to have promising therapeutic effects. However, one limitation of ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential. Additionally, ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.
Future Directions
There are several future directions for research on ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate. One direction is to further elucidate its mechanism of action and to optimize its therapeutic potential. Another direction is to test its safety and efficacy in clinical trials. Additionally, ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate could be tested in combination with other compounds or therapies to determine whether it has synergistic effects. Finally, ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate could be tested in other neurological disorders besides Alzheimer's disease and aging-related cognitive decline.
Synthesis Methods
Ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate is synthesized using a multistep process that involves the condensation of 2,4-dinitrophenol with 2-(2-chloroethoxy)pyridine to form 2-(2-chloroethoxy)-4-nitrophenol. This intermediate is then reacted with benzylamine and piperidine to form the final product, ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate.
Scientific Research Applications
Ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has been extensively studied for its potential therapeutic effects on Alzheimer's disease and aging-related cognitive decline. Studies have shown that ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate can improve memory and cognitive function in animal models of Alzheimer's disease and aging. ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate has also been shown to have neuroprotective effects and to promote the growth and survival of neurons.
properties
IUPAC Name |
ethyl 4-benzyl-1-(pyridin-2-ylmethyl)piperidine-4-carboxylate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N2O2/c1-2-25-20(24)21(16-18-8-4-3-5-9-18)11-14-23(15-12-21)17-19-10-6-7-13-22-19/h3-10,13H,2,11-12,14-17H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ARJDZYYVDMTIKX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCN(CC1)CC2=CC=CC=N2)CC3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-benzyl-1-(2-pyridinylmethyl)-4-piperidinecarboxylate | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl 2-{[N-(2-methoxy-5-nitrophenyl)-N-(methylsulfonyl)glycyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B5037738.png)
![3-[(3-methylcyclohexyl)amino]-2-azepanone](/img/structure/B5037739.png)
![1-[(7-fluoro-3-methyl-1-benzofuran-2-yl)carbonyl]-4-[3-(trifluoromethyl)phenoxy]piperidine](/img/structure/B5037745.png)
![2-amino-6'-bromo-5',7,7-trimethyl-2',5-dioxo-1',2',5,6,7,8-hexahydrospiro[chromene-4,3'-indole]-3-carbonitrile](/img/structure/B5037752.png)
![3-[(2-ethyl-1-piperidinyl)methyl]-2,7,8-trimethyl-4-quinolinol](/img/structure/B5037762.png)
![bis(2-methoxyethyl) 2,6-dimethyl-4-[3-(3-nitrophenyl)-1-phenyl-1H-pyrazol-4-yl]-1,4-dihydro-3,5-pyridinedicarboxylate](/img/structure/B5037763.png)
![1-ethyl-4-{5-[3-(3-phenylpropyl)-1,2,4-oxadiazol-5-yl]-2-pyridinyl}piperazine](/img/structure/B5037783.png)
![3-[4-(3-chlorophenyl)-1-piperazinyl]-1-(4-methoxyphenyl)-2,5-pyrrolidinedione](/img/structure/B5037787.png)
![2-(4-chlorophenyl)-2-oxoethyl 4-{[2-chloro-5-(trifluoromethyl)phenyl]amino}-4-oxobutanoate](/img/structure/B5037789.png)
![3-{5-[2-(4-methoxyphenyl)ethyl]-1,3,4-oxadiazol-2-yl}-N-[3-(methylthio)propyl]propanamide](/img/structure/B5037796.png)
![tetramethyl 6'-benzoyl-8'-methoxy-5',5'-dimethyl-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate](/img/structure/B5037816.png)
